Cas no 53443-98-4 (2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol)

• Product Name: 2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol
• CAS No: 53443-98-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 383512
• PubChem ID: 278951
• Update Time: 2025-05-19

2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(3,3,5-trimethylcyclohexyl)amino]-
• 2-[(3,3,5-trimethylcyclohexyl)amino]ethanol
• AC1L5P6J
• AC1Q7D5H
• AG-J-21158
• AR-1D5684
• CTK4J8003
• N-(3.3.5-Trimethylcyclohexyl)-2-aminoethanol
• NSC128915
• SureCN516066
• 2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol
• starbld0019547
• AKOS009004732
• EN300-168970
• 2-((3,3,5-Trimethylcyclohexyl)amino)ethanol
• DTXSID00299255
• 53443-98-4
• NSC-128915
• SCHEMBL516066

• Inchi： 1S/C11H23NO/c1-9-6-10(12-4-5-13)8-11(2,3)7-9/h9-10,12-13H,4-8H2,1-3H3
• InChI Key： VWGCGVDEQCNKNZ-UHFFFAOYSA-N
• SMILES： OCCNC1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 185.17809
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26
• LogP: 2.17400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol

2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol: A Comprehensive Overview

2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol, identified by the CAS registry number 53443-98-4, is a versatile organic compound with a complex structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique molecular architecture, which combines a cyclohexane ring substituted with three methyl groups and an ethanamine moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in numerous applications.

The synthesis of 2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the cyclohexane derivative through Friedel-Crafts alkylation or other similar methods. Subsequent steps involve the introduction of the amino group via reductive amination or nucleophilic substitution reactions. The final product is obtained after rigorous purification procedures to ensure high purity and consistency.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of 2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecule's frontier molecular orbitals and its potential for participation in various chemical transformations. These studies have highlighted its role as a potential catalyst in asymmetric synthesis and its ability to stabilize transition states in enantioselective reactions.

In terms of applications, 2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1-ol has found utility in the pharmaceutical industry as an intermediate in drug design. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules with complex architectures. Furthermore, this compound has been explored as a precursor for advanced materials such as polymers and surfactants due to its amphiphilic nature.

Recent research has also focused on the environmental impact of 2-[(3,3,5-trimethylcyclohexyl)amino]ethan-1